Cas no 1172471-75-8 (2-4-(1-ethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 2-4-(1-ethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 1172471-75-8
• MF: C₁₇H₁₉N₅OS
• MW: 341.430661439896
• CID: 5910870
• PubChem ID: 42111280
• Update Time: 2025-06-09

2-4-(1-ethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-ethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole
• F5118-0275
• 2-[4-(1-ethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• [4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-(2-ethylpyrazol-3-yl)methanone
• AKOS024498955
• (4-(benzo[d]thiazol-2-yl)piperazin-1-yl)(1-ethyl-1H-pyrazol-5-yl)methanone
• 1172471-75-8

• Inchi： 1S/C17H19N5OS/c1-2-22-14(7-8-18-22)16(23)20-9-11-21(12-10-20)17-19-13-5-3-4-6-15(13)24-17/h3-8H,2,9-12H2,1H3
• InChI Key： MQPRUPWRALDYJA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1CCN(C(C2=CC=NN2CC)=O)CC1

Computed Properties

• Exact Mass: 341.13103142g/mol
• Monoisotopic Mass: 341.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.5Ų

Additional information on 2-4-(1-ethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole

Introduction to 2-4-(1-ethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 1172471-75-8) and Its Emerging Applications in Chemical Biology

2-4-(1-ethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole, identified by the CAS number 1172471-75-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule features a unique combination of functional groups, including a piperazine moiety and a benzothiazole core, both of which are well-documented for their diverse biological activities. The presence of a 1-ethyl-1H-pyrazole-5-carbonyl substituent further enhances its potential as a pharmacophore, making it a promising candidate for the development of novel therapeutic agents.

The compound's molecular structure is characterized by its rigid aromatic system, which contributes to its stability and solubility in various solvents. This property is particularly advantageous in biochemical assays and drug formulation processes. The benzothiazole ring, a well-known scaffold in medicinal chemistry, is associated with multiple pharmacological effects, including anti-inflammatory, antimicrobial, and antiviral properties. When combined with the piperazine group, which is often found in central nervous system (CNS) drugs due to its ability to modulate neurotransmitter activity, the compound exhibits potential applications in neuropharmacology.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 2-4-(1-ethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole with biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in metabolic disorders and cancer pathways. For instance, preliminary docking studies have indicated that it can bind to ATP-binding cassette transporters (ABCTs), which are crucial for drug resistance mechanisms in tumors. This interaction could potentially lead to the development of inhibitors that enhance drug efficacy by preventing efflux-mediated resistance.

The 1-ethyl-1H-pyrazole-5-carbonyl moiety plays a pivotal role in determining the compound's pharmacokinetic profile. Pyrazole derivatives are known for their ability to cross biological membranes efficiently, which is essential for achieving therapeutic concentrations at target sites. Additionally, the carboxyl group at the 5-position of the pyrazole ring can form hydrogen bonds with polar residues in protein binding pockets, thereby improving binding affinity. These characteristics make 2-4-(1-ethyl-1H-pyrazole-5-carbonyl)piperazin-1-yl-1,3-benzothiazole an attractive candidate for further optimization as an active pharmaceutical ingredient (API).

In vitro studies have begun to uncover the compound's potential therapeutic applications. For example, researchers have observed inhibitory effects on certain kinases associated with chronic inflammatory diseases and solid tumors. The benzothiazole moiety has been shown to disrupt microtubule formation in cancer cells, while the piperazine group modulates serine/threonine kinase activity. These dual mechanisms suggest that the compound may offer synergistic benefits when used in combination therapies.

The synthesis of 2-4-(1ethyl–1H–pyrazole–5–carbonyl)piperazin–1–yl–13–benzothiazole (CAS No. 117247175–8) involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key synthetic strategies include condensation reactions between appropriately substituted pyrazoles and piperazine derivatives, followed by functional group modifications such as carboxylation and cyclization. Advances in green chemistry have also been leveraged to develop more sustainable synthetic routes, reducing waste generation and improving yields.

One of the most compelling aspects of this compound is its potential as a tool for drug discovery. By serving as a scaffold for structure-based drug design (SBDD), 2–4(–(Ethy l– l H –pyrazol e –5 –carb on y l) –pip er azin – 11 y ) – 13 –benz oth i azol e (CAS No. 117247175–8) allows medicinal chemists to modify specific regions while retaining core pharmacological properties. This flexibility has led to several derivative compounds being tested in preclinical models for conditions ranging from neurodegenerative diseases to autoimmune disorders.

The benzothiazole core is particularly noteworthy for its versatility in medicinal chemistry. It has been incorporated into numerous drugs approved by regulatory agencies worldwide due to its ability to engage with various biological targets without significant off-target effects. The piperazine ring further enhances this versatility by acting as a hinge region that can adapt conformations upon binding to protein surfaces.

As research continues into 2–4(–(Ethy l– l H –pyrazol e –5 –carb on y l) –pip er azin – 11 y ) – 13 –benz oth i azol e (CAS No. 117247175–8), new applications are likely to emerge alongside improvements in synthetic methodologies and computational tools for virtual screening purposes . Its unique structural features position it as an invaluable building block for future generations of therapeutics targeting complex diseases.